Cas no 206446-47-1 ( )

• Product Name: &nbsp
• CAS No: 206446-47-1
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 910185
• PubChem ID: 11117722
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-allylpiperidine-1-carboxylate
• tert-butyl 4-prop-2-enylpiperidine-1-carboxylate
• 1-Boc-4-(2-propen-1-yl)-piperidine
• 206446-47-1
• UNZYCQRJXHPCBJ-UHFFFAOYSA-N
• 1-t-butoxycarbonyl-4-(prop-2-enyl)piperidine
• 1-(t-butoxycarbonyl)-4-(prop-2-enyl)piperidine
• 4-Allyl-piperidine-1-carboxylic Acid tert-butyl Ester
• A1-07795
• SCHEMBL1854557
• 4-(Prop-2-en-1-yl)-1-t-butoxycarbonylpiperidine
• tert-Butyl 4-(prop-2-en-1-yl)piperidine-1-carboxylate
• Tert-butyl-4-allylpiperidine-1-carboxylate
• DTXSID90455848
•  

• Inchi： 1S/C13H23NO2/c1-5-6-11-7-9-14(10-8-11)12(15)16-13(2,3)4/h5,11H,1,6-10H2,2-4H3
• InChI Key： UNZYCQRJXHPCBJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC=C)CC1)=O

Computed Properties

• Exact Mass: 225.17299
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 287.7±9.0 °C at 760 mmHg
• Flash Point: 127.8±18.7 °C
• PSA: 29.54
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)